Cas no 41652-83-9 ( )
structure
Product Name:
CAS No:41652-83-9
MF:C11H15N
MW:161.243502855301
CID:927212
PubChem ID:295550
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2,3,7-trimethyl-2,3-dihydro-1H-indole
- 2,3,7-trimethyl-2,3-dihydro-indole
- 2,3,7-Trimethylindolin
- AC1L6OES
- NSC164919
- SureCN9791473
- NSC-164919
- SCHEMBL9791473
- AKOS022531338
- 41652-83-9
- 2,3,7-Trimethylindoline
- DTXSID70304244
-
-
- Inchi： 1S/C11H15N/c1-7-5-4-6-10-8(2)9(3)12-11(7)10/h4-6,8-9,12H,1-3H3
- InChI Key： IUWFIUDNAUTXKR-UHFFFAOYSA-N
- SMILES： N1C2C(C)=CC=CC=2C(C)C1C
Computed Properties
- Exact Mass: 161.12055
- Monoisotopic Mass: 161.120449483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 12Ų
Experimental Properties
- PSA: 12.03
- LogP: 3.05050
Related Literature
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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